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Abstract & Biological Context

For-Met-Ala-Ser (N-Formyl-Methionyl-Alanyl-Serine) is a synthetic chemotactic peptide and a
specific agonist for Formyl Peptide Receptors (FPRs), primarily expressed on neutrophils and
monocytes. Like its well-known analog fMLP (For-Met-Leu-Phe), fMAS initiates a G-protein
coupled signaling cascade resulting in calcium mobilization, superoxide anion production, and
chemotaxis.

However, the physicochemical properties of fMAS differ slightly from fMLP due to the
substitution of hydrophobic Leucine/Phenylalanine with less hydrophobic Alanine/Serine
residues. Despite this, the N-terminal formyl group confers significant hydrophobicity,
necessitating specific organic solvent handling to ensure accurate concentration and stability.
This protocol details the preparation of a robust, self-validating stock solution system.

Physicochemical Properties[1][2][3][4][5][6]

Before preparation, verify the identity and specifications of your lot.
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Property

Value Notes

Chemical Name

N-Formyl-Met-Ala-Ser

Sequence For-Met-Ala-Ser-OH
CAS Number 17351-32-5
Molecular Formula C12H21N306S

] Use this value for molarity
Molecular Weight 335.38 g/mol )

calculations.[1][2]
Solubility DMSO (=100 mg/mL) Preferred solvent for stock.
Appearance White to off-white solid Lyophilized powder.
_ Protect from light and

Storage (Solid) -20°C

moisture.[3]

Pre-Preparation Considerations (Critical)
Solvent Selection: The Case for DMSO

While the Alanine and Serine residues suggest potential water solubility, the N-formyl group

and the requirement for high-concentration stock solutions (10 mM+) make aqueous buffers

risky.

e Risk: Aqueous stock solutions of formylated peptides are prone to "micro-aggregation,”

where the peptide forms invisible micelles, leading to effective concentrations lower than

calculated.

e Solution: Use anhydrous Dimethyl Sulfoxide (DMSO). It disrupts secondary structures,

prevents aggregation, and is bacteriostatic.

Equipment & Reagents[8]

o Balance: Analytical balance readable to 0.01 mg (if weighing bulk powder).

e Solvent: DMSO, anhydrous, =99.9% (Sigma-Aldrich or equivalent), stored in a desiccator.
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e Vessels: Amber glass vials or polypropylene microcentrifuge tubes (low protein binding).
e Sonicator: Ultrasonic water bath (essential for breaking crystal lattice).

Protocol: Preparation of 10 mM Stock Solution

Objective: Prepare 1 mL of a 10 mM For-Met-Ala-Ser stock solution.

Step 1: Environmental Equilibration

Remove the lyophilized peptide vial from the freezer (-20°C).

o CRITICAL: Allow the vial to equilibrate to room temperature (approx. 15—-30 mins) before
opening.

e Reasoning: Opening a cold vial introduces atmospheric moisture, which condenses on the
hygroscopic peptide, causing hydrolysis and weighing errors.

Step 2: Mass Calculation & Weighing

If the peptide is supplied as a fixed mass (e.g., 5 mg), it is safer to dissolve the entire vial
content rather than weighing out a portion, to avoid static loss.

Formula:

[3]

Example for 5 mg vial:

Target Conc.[4][5][6]1[3][2]

Mass of Peptide Volume of DMSO Required
(718191
10 mM 1mg 298 uL
10 mM 5mg 1491 pL (1.49 mL)
10 mM 10 mg 2982 L (2.98 mL)
50 mM 5 mg 298 L
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Step 3: Dissolution

e Add the calculated volume of fresh anhydrous DMSO to the vial.
» Vortex vigorously for 30 seconds.
e Sonicate in a water bath for 1-2 minutes.

o Observation: The solution should be completely clear and colorless. If particulates remain,
sonicate for another minute.

o Note: Formylated peptides can form a "gel" at very high concentrations (>100 mM). If this
happens, add more DMSO to lower the concentration.

Step 4: Aliquoting and Storage

Do not store the stock in the original large vial.

 Aliquot the stock solution into small volumes (e.g., 20-50 pL) in sterile microcentrifuge tubes.
e Label: "fMAS 10mM [Date]".

e Freeze: Store at -80°C.

o Stability:[10][9] Stable for 6 months at -80°C. Avoid repeated freeze-thaw cycles (limit to
max 2 cycles).

Usage & Dilution (The "Self-Validating" Workflow)

When performing a biological assay (e.g., neutrophil chemotaxis), you must dilute the DMSO
stock into an aqueous buffer (e.g., HBSS + 0.1% BSA).

Safety Limit: Ensure the final DMSO concentration in the cell assay is < 0.1% to avoid solvent
toxicity.

Dilution Scheme (Example for 1 uM Working Solution):

 Intermediate Step: Dilute 10 mM Stock 1:100 in Buffer
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100 pM (10 pL Stock + 990 L Buffer).
o Validation: Check for precipitation.[7][11] The solution must remain clear.

e Final Step: Dilute 100 uM Intermediate 1:100 in Buffer

1 pM (Final Assay Conc).

o Result: Final DMSO concentration is 0.01% (Safe).

Visualizations
Preparation Workflow

This diagram illustrates the critical decision points in the preparation process to ensure
integrity.
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Caption: Critical path for fMAS stock preparation emphasizing moisture control and solubility

verification.

Biological Mechanism of Action

Understanding the pathway helps in designing control experiments (e.g., using Calcium

chelators or PLC inhibitors).
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Caption: Signal transduction pathway activated by fMAS binding to Formyl Peptide Receptors.

Troubleshooting & FAQs

Issue

Probable Cause

Corrective Action

Solution is cloudy

Incomplete dissolution or water

contamination.

Sonicate for 2 more minutes at
30°C. If persistent, add 10%
more DMSO.

Precipitation on dilution

Concentration too high for

aqueous buffer.

Ensure intermediate dilution

step (e.g., 10mM
100uM

Assay). Do not drop directly
from 10mM to 10nM.

Loss of Activity

Oxidation of Methionine (Met).

Store under nitrogen or argon
if possible. Ensure -80°C

storage. Avoid freeze-thaw.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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